BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Dithiol-
Containing Ethane Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Bis(sulfanyl)ethan-1-ol

Cat. No.: B15412327

Introduction

The compound specified as "1,2-Bis(sulfanyl)ethan-1-ol" (HS-CH(OH)-CH2-SH) is not a
commonly recognized chemical entity with established physical and chemical data in the public
domain. It is likely a novel compound or a less common derivative. This guide provides a
comprehensive overview of two closely related and extensively studied compounds: 2-
Mercaptoethanol and 1,2-Ethanedithiol. These compounds share significant structural and
functional similarities with the requested molecule and are of considerable interest to
researchers, scientists, and drug development professionals. 2-Mercaptoethanol features a
single thiol and a single hydroxyl group, while 1,2-Ethanedithiol possesses two thiol groups.
Understanding their properties provides a strong predictive foundation for the behavior of
similar structures.

2-Mercaptoethanol (B-Mercaptoethanol)

2-Mercaptoethanol (also known as [3-mercaptoethanol or BME) is a chemical compound with
the formula HOCH2CH2SH.[1][2][3] It is a bifunctional molecule containing both a hydroxyl and
a thiol group.[4] This structure makes it a potent reducing agent widely used in biochemical and
molecular biology applications to reduce disulfide bonds in proteins.[2][4][5][6][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Mercaptoethanol is presented in
the table below.
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Property Value References

Molecular Formula C2HeOS [1]8]

Molecular Weight 78.13 g/mol [11[4109]
Clear, colorless to light yellow

Appearance liquid with a strong, unpleasant  [9][10][11]
odor

Boiling Point 157-158 °C [1][2][8][10]

Melting Point -100 °C [1][10][12]

Density 1.114 g/cm3 at 20 °C [1][10][12]

N Miscible with water, alcohol,

Solubility [1][11]
ether, and benzene

pKa 9.643-9.72 [1][9][10]

Refractive Index (n20/D) 1.4996 - 1.500 [1][10]

Vapor Pressure 1 mmHg at 20 °C [10][13]

Flash Point

68 °C (154 °F)

[1]

Chemical Reactivity and Applications

2-Mercaptoethanol's primary chemical reactivity stems from its thiol group, which makes it a

potent reducing agent.[4][6] It is widely used to cleave disulfide bonds in proteins, thereby

denaturing them and disrupting their tertiary and quaternary structures.[2][5][7] This is a crucial
step in protein analysis techniques like SDS-PAGE.[3][11][13]

It also acts as a biological antioxidant, protecting cells from damage by scavenging hydroxyl
radicals and other reactive oxygen species.[1][2][4][6][14] In organic synthesis, it can react with
aldehydes and ketones to form oxathiolanes, which can serve as protecting groups.[7]

Experimental Protocols

Synthesis of 2-Mercaptoethanol
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2-Mercaptoethanol is synthesized industrially by the reaction of ethylene oxide with hydrogen
sulfide.[1][2][14]

e Reaction: C2H40O + H2S - HOCH2CH2SH

e Procedure: This reaction is typically catalyzed by thiodiglycol or various zeolites.[14] The
reactants are passed through a catalytic bed at a controlled temperature and pressure to
yield 2-Mercaptoethanol.

Diagrams

Reaction of 2-Mercaptoethanol with a Disulfide Bond

Reactants
Protein Disulfide Bond 2 X HOCH2CH2SH
Reduction Oxidation
Products
\/ \j
2 x Protein-SH HOCH2CH2S-SCH2CH20H

Click to download full resolution via product page

Caption: Reduction of a protein disulfide bond by 2-Mercaptoethanol.

1,2-Ethanedithiol

1,2-Ethanedithiol, also known as EDT or dithioglycol, is an organosulfur compound with the
formula HSCH2CH2SH.[15][16] It is a colorless liquid with a very strong and unpleasant odor.
[15] In organic synthesis, it is a common building block and an excellent ligand for metal ions.
[15][16]
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Physical and Chemical Properties

The key physical and chemical properties of 1,2-Ethanedithiol are summarized in the table

below.
Property Value References
Molecular Formula C2HeS2 [15][16]
Molecular Weight 94.19 g/mol [15][17]

Colorless liquid with a
Appearance . [15][16][17]
characteristic odor

Boiling Point 144-146 °C [15][17][18]
Melting Point -41 °C [15][17][18]
Density 1.123 g/cm3 at 25 °C [15][17]

Slightly soluble in water;

Solubility soluble in most organic [15][16][17]
solvents

pKa ~11 [15][16]

Refractive Index (n20/D) 1.558 [15][17]

Vapor Pressure 4.8 mmHg at 20 °C [18]

Flash Point 44 °C (111.2 °F)

Chemical Reactivity and Applications

1,2-Ethanedithiol is widely used in organic chemistry to protect aldehydes and ketones by
converting them into 1,3-dithiolanes.[15][16] These dithiolanes are stable to a wide range of
reaction conditions but can be readily converted back to the original carbonyl group. The
methyne proton of a dithiolane derived from an aldehyde can be deprotonated and the resulting
carbanion can be alkylated, making 1,2-ethanedithiol a key reagent in umpolung chemistry.[15]
[16] It is also used as a scavenger in peptide synthesis.[15]
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Experimental Protocols

Synthesis of 1,2-Ethanedithiol

A common laboratory synthesis involves the reaction of 1,2-dibromoethane with thiourea,
followed by hydrolysis.[19]

e Step 1: Formation of the Diisothiuronium Salt
o Reactants: 1,2-dibromoethane and thiourea in ethanol.

o Procedure: A mixture of thiourea in ethanol is heated to reflux, and 1,2-dibromoethane is
added. A vigorous exothermic reaction occurs, leading to the precipitation of ethylene
diisothiuronium bromide. The salt is collected by filtration.[19]

e Step 2: Hydrolysis

o Reactants: Ethylene diisothiuronium bromide and a strong base (e.g., potassium

hydroxide).

o Procedure: The diisothiuronium salt is boiled under reflux with an aqueous solution of
potassium hydroxide. Ammonia is evolved during this period. The reaction mixture is then
acidified, and the 1,2-ethanedithiol is isolated by steam distillation.[19]

Diagrams
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Synthesis of 1,2-Ethanedithiol

1,2-Dibromoethane Thiourea
Ethylene Diisothiuronium Bromide KOH (Hydrolysis)

N7

1,2-Ethanedithiol

Click to download full resolution via product page

Caption: Synthetic pathway for 1,2-Ethanedithiol from 1,2-Dibromoethane.

Protection of a Ketone with 1,2-Ethanedithiol

Reactants

R-C(=0)-R' HSCH2CH2SH

Acid Catalyst

Product

1,3-Dithiolane
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Caption: Formation of a 1,3-dithiolane from a ketone and 1,2-ethanedithiol.

Conclusion

While direct experimental data for "1,2-Bis(sulfanyl)ethan-1-ol" is not readily available, the
properties and reactivity of 2-Mercaptoethanol and 1,2-Ethanedithiol provide a robust
framework for predicting its behavior. The presence of two thiol groups suggests strong
reducing capabilities and the ability to act as a bidentate ligand for metal ions, similar to 1,2-
Ethanedithiol. The additional hydroxyl group would likely increase its water solubility and
introduce reactivity characteristic of alcohols, analogous to 2-Mercaptoethanol. This guide
serves as a foundational resource for researchers and professionals working with or
developing novel dithiol compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-MERCAPTOETHANOL - Ataman Kimya [atamanchemicals.com]
. 2-Mercaptoethanol [chemeurope.com]

. 2-MERCAPTOETHANOL - Ataman Kimya [atamanchemicals.com]
. nbinno.com [nbinno.com]

. biocompare.com [biocompare.com]

. Reducing agent - 2-Mercaptoethanol Biotrend [biotrend.com]

. 2-Mercaptoethanol - Wikipedia [en.wikipedia.org]

. CAS RN 60-24-2 | Fisher Scientific [fishersci.com]

°
(o] [e0] ~ (o)) )] EaN w N -

. 2-Mercaptoethanol | HSCH2CH2OH | CID 1567 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 10. 60-24-2 CAS MSDS (2-Mercaptoethanol) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15412327?utm_src=pdf-body-img
https://www.benchchem.com/product/b15412327?utm_src=pdf-body
https://www.benchchem.com/product/b15412327?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/2-mercaptoethanol_u23065/
https://www.chemeurope.com/en/encyclopedia/2-Mercaptoethanol.html
https://www.atamanchemicals.com/2-mercaptoethanol_u33762/
https://www.nbinno.com/article/other-organic-chemicals/understanding-2-mercaptoethanol-properties-and-key-uses-for-researchers-eg
https://www.biocompare.com/26730-2-Mercaptoethanol-Reagents/
https://www.biotrend.com/en/buy/cat-reducing-agent-2-mercaptoethanol-3285.html
https://en.wikipedia.org/wiki/2-Mercaptoethanol
https://www.fishersci.com/us/en/browse/cas/60-24-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptoethanol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8215961.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8215961.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15412327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11.
e 12.
e 13.
e 14,
e 15.
e 16.
e 17.
e 18.
e 19.

mpbio.com [mpbio.com]

CAS Common Chemistry [commonchemistry.cas.org]

BMELEZ , N FHEMFLK A disulfide-reducing agent. | Sigma-Aldrich [sigmaaldrich.com]
BETA-MERCAPTOETHANOL - Ataman Kimya [atamanchemicals.com]
Ethane-1,2-dithiol - Wikipedia [en.wikipedia.org]

1,2-Ethanedithiol [chemeurope.com]

1,2-Ethanedithiol | 540-63-6 [chemicalbook.com]

parchem.com [parchem.com]

Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Dithiol-Containing
Ethane Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15412327#physical-and-chemical-properties-of-1-2-
bis-sulfanyl-ethan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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